Cas no 2640862-10-6 (N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide
• CAS No: 2640862-10-6
• MF: C₁₄H₂₀N₆O
• MW: 288.348201751709
• CID: 5316044
• PubChem ID: 155799847
• Update Time: 2025-08-05

N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040724230
• N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide
• 2640862-10-6
• F6752-7456

• Inchi： 1S/C14H20N6O/c1-14(2,3)16-13(21)10-6-7-19(8-10)12-5-4-11-17-15-9-20(11)18-12/h4-5,9-10H,6-8H2,1-3H3,(H,16,21)
• InChI Key： VIRFTLLPEFGISU-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=CC3=NN=CN3N=2)CC1)NC(C)(C)C

Computed Properties

• Exact Mass: 288.16985928g/mol
• Monoisotopic Mass: 288.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.4Ų

Additional information on N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide

Introduction to N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide (CAS No. 2640862-10-6)

N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2640862-10-6, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The intricate architecture of this molecule, featuring a N-tert-butyl substituent and a [1,2,4]triazolo[4,3-b]pyridazin core, suggests a high degree of specificity that could be exploited for targeting various biological pathways.

The pyrrolidine moiety in the molecular structure of N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide is particularly noteworthy. Pyrrolidine derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets in a manner that can modulate enzyme activity and receptor binding. In recent years, there has been a surge in research focused on identifying novel pyrrolidine-based compounds that exhibit enhanced pharmacological properties. The incorporation of the [1,2,4]triazolo[4,3-b]pyridazin scaffold into this molecule adds another layer of complexity, potentially enhancing its binding affinity and selectivity for specific biological targets.

One of the most compelling aspects of N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide is its potential as a lead compound for drug discovery. The combination of the N-tert-butyl group and the [1,2,4]triazolo[4,3-b]pyridazin core creates a unique pharmacophore that has not been extensively explored in the literature. This uniqueness makes it an attractive candidate for further investigation into its biological effects. Researchers have been particularly interested in its potential as an inhibitor of various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

Recent studies have begun to shed light on the pharmacological profile of this compound. Preliminary in vitro experiments have demonstrated that N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide exhibits significant activity against certain enzymes associated with cancer metabolism. The N-tert-butyl group is thought to play a crucial role in stabilizing the active conformation of the molecule when bound to its target enzyme. This stabilization enhances the compound's ability to inhibit the enzyme's activity effectively. Additionally, the [1,2,4]triazolo[4,3-b]pyridazin scaffold is believed to contribute to the molecule's binding affinity by forming multiple hydrogen bonds with key residues on the enzyme surface.

The potential therapeutic applications of N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide are broad and varied. Given its structural complexity and demonstrated biological activity, this compound holds promise as a starting point for developing novel treatments for metabolic disorders such as diabetes and obesity. Furthermore, its ability to modulate enzyme activity suggests that it could be effective against inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The compound's unique structure also makes it an interesting candidate for investigating new mechanisms of action in drug development.

In addition to its potential as an enzyme inhibitor, N-tert-butyl-1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidine-3-carboxamide has shown promise as a modulator of receptor activity. Receptor-based therapies are widely used in treating various diseases ranging from neurological disorders to cardiovascular conditions. The precise interaction between this compound and specific receptors is thought to be mediated by the combination of the N-tert-butyl group and the [1,2,4]triazolo[4,3-b]pyridazin core. By binding to these receptors in a targeted manner، this compound can influence signaling pathways that are dysregulated in disease states.

The synthesis of N-tert-butyl-[email protected]-6-pyrrolidinecarboxamide presents several challenges due to its complex structure. However， advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. The synthesis typically involves multi-step reactions that require careful optimization to ensure regioselectivity and minimize side products。 Key steps include the formation of the triazolopyridazine ring system followed by functionalization with the pyrrolidine carboxamide moiety。 The introduction of the N-[email protected] group is particularly critical， as it is responsible for much of the compound's pharmacological activity。

Once synthesized， N-[email protected]-6-pyrrolidinecarboxamide undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy， mass spectrometry (MS)， and X-ray crystallography。 These techniques provide detailed information about the compound's molecular structure， which is essential for understanding its biological activity。 Additionally， computational methods such as molecular dynamics simulations are employed to predict how the compound interacts with biological targets at an atomic level。

The development of novel pharmaceuticals often involves iterative optimization based on initial findings from preclinical studies。 In the case of N-[email @]-6-pyrrolidinecarboxamide， researchers may modify various structural features， such as substituents on the triazolopyridazine ring or changes to the pyrrolidine carboxamide moiety، to enhance its potency، selectivity، or pharmacokinetic properties。 This process requires careful design and synthesis of analogs， followed by comprehensive evaluation using both in vitro и в vivo models。

In vitro studies are typically conducted first to assess basic pharmacological properties such as enzyme inhibition и receptor binding affinity。 These studies help researchers identify promising derivatives that can be further tested in more complex systems。 Once promising candidates are identified， they undergo preclinical testing using animal models to evaluate their safety и efficacy before moving on to human clinical trials。

The ultimate goal of developing N-[email @]-6-pyrrolidinecarboxamide or any other novel pharmaceutical is to improve patient outcomes through effective treatment options。 By targeting specific biological pathways with high selectivity، this compound has the potential to address unmet medical needs in areas such as metabolic disorders， inflammation، и other diseases where current treatments are limited or ineffective。 As research continues， further insights into its mechanism of action и therapeutic potential will likely emerge، paving the way for new treatment strategies.